Cas no 18829-79-3 (L-Cysteine, N-acetyl-, hydrochloride)
18829-79-3 structure
Product Name:L-Cysteine, N-acetyl-, hydrochloride
CAS No:18829-79-3
MF:C5H10ClNO3S
MW:199.655799388885
CID:95600
PubChem ID:134766
Update Time:2025-04-18
L-Cysteine, N-acetyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine, N-acetyl-, hydrochloride
- (2R)-2-acetamido-3-sulfanylpropanoic acid,hydrochloride
- N-acetyl-cysteine
- N-Acetyl-cysteine hydrochloride
- DTXSID00172175
- (2R)-2-acetamido-3-sulfanylpropanoic acid;hydrochloride
- 18829-79-3
- SCHEMBL692009
- N-Acetyl-L-cysteine hydrochloride
-
- Inchi: 1S/C5H9NO3S.ClH/c1-3(7)6-4(2-10)5(8)9;/h4,10H,2H2,1H3,(H,6,7)(H,8,9);1H/t4-;/m0./s1
- InChI Key: BNAZKIJXZHLHTG-WCCKRBBISA-N
- SMILES: Cl.SC[C@@H](C(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 199.0071
- Monoisotopic Mass: 199.0069920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 66.4
L-Cysteine, N-acetyl-, hydrochloride Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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